Cas no 58579-57-0 ((4-Methyl-2-nitrophenyl)methanamine)

• Product Name: (4-Methyl-2-nitrophenyl)methanamine
• CAS No: 58579-57-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5008931
• Update Time: 2025-11-05

(4-Methyl-2-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-METHYL-2-NITROPHENYL)METHANAMINE
• 4-Methyl-2-nitrobenzylamine
• (4-Methyl-2-nitrophenyl)methanamine

• Inchi： 1S/C8H10N2O2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： DKBLEPIIRAPCSW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-Methyl-2-nitrophenyl)methanamine

Recent Advances in the Study of (4-Methyl-2-nitrophenyl)methanamine (CAS: 58579-57-0) and Its Applications in Chemical Biology and Pharmaceutical Research

(4-Methyl-2-nitrophenyl)methanamine (CAS: 58579-57-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This aromatic amine, characterized by a nitro group and a methyl substituent on the phenyl ring, has been the subject of recent studies due to its potential as a building block for more complex molecules and its role in drug discovery. The compound's unique structural features make it a valuable intermediate in the synthesis of pharmacologically active agents, particularly in the development of novel therapeutics targeting various diseases.

Recent research has focused on the synthetic pathways and optimization of (4-Methyl-2-nitrophenyl)methanamine production. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic hydrogenation of the corresponding nitro compound. This method not only improves the scalability of the process but also reduces the environmental impact compared to traditional reduction techniques. The study highlights the importance of green chemistry principles in the production of such intermediates, which are critical for sustainable pharmaceutical development.

In the context of drug discovery, (4-Methyl-2-nitrophenyl)methanamine has shown promise as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the synthesis of novel tyrosine kinase inhibitors with potent activity against certain cancer cell lines. The researchers utilized the amine group for further functionalization, creating a series of derivatives that exhibited improved selectivity and reduced off-target effects compared to existing therapies. These findings suggest potential applications in targeted cancer treatments.

The compound's role in chemical biology has also been explored in recent proteomics research. A 2023 Nature Chemical Biology publication described its use as a chemical probe for studying protein-ligand interactions. The nitro and methyl groups provide distinct electronic and steric properties that make (4-Methyl-2-nitrophenyl)methanamine particularly useful for investigating binding site characteristics in various enzymes. This application could lead to better understanding of drug-target interactions and facilitate the design of more effective pharmaceuticals.

From a safety and pharmacological perspective, recent toxicological studies have provided important data on (4-Methyl-2-nitrophenyl)methanamine. Research published in Chemical Research in Toxicology (2024) examined the compound's metabolic pathways and potential toxicity profiles. The findings indicate that while the compound itself shows moderate toxicity in certain cell models, its derivatives can be designed to maintain therapeutic efficacy while minimizing adverse effects. This information is crucial for the compound's potential transition from research chemical to pharmaceutical ingredient.

Looking forward, the versatility of (4-Methyl-2-nitrophenyl)methanamine suggests continued importance in medicinal chemistry. Current research directions include its incorporation into larger molecular scaffolds for the development of multi-target drugs and its potential use in antibody-drug conjugates. The compound's relatively simple structure combined with its chemical reactivity makes it an attractive starting point for diverse synthetic strategies in drug discovery programs.